2-(benzylthio)-N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)acetamide

Specification

• CAS No.: 477215-68-2
• Molecular Formula: C18H17N3OS3
• Molecular Weight: 387.53
• IUPAC Name: 2-benzylsulfanyl-N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C18H17N3OS3/c22-16(13-23-11-14-7-3-1-4-8-14)19-17-20-21-18(25-17)24-12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,19,20,22)
• Standard InChI Key: MAUMRSQUHYRIAV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSCC(=O)NC2=NN=C(S2)SCC3=CC=CC=C3

Introduction

Synthesis and Preparation

The synthesis of thiadiazole derivatives often involves reactions between isothiocyanates and hydrazine hydrate, followed by treatment with carbon disulfide in the presence of NaOH. For compounds incorporating benzylthio groups, specific synthetic routes may involve the introduction of benzylthiol groups through nucleophilic substitution reactions.

N-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-4-chlorobenzamide

• Molecular Formula: C$_{16}$H$_{12}$ClN$_{3}$OS$_{2}$

• Molecular Weight: 361.9 g/mol

• Biological Activity: This compound is part of a series of derivatives evaluated for their potential as anticancer agents.

1-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-3-phenylurea Derivatives

• Biological Activity: These compounds have shown promising anticancer activity against various human cancer cell lines, including MCF-7, HepG2, A549, and HeLa.

2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(2-isopropylphenyl)acetamide

• Molecular Formula: C$_{20}$H$_{21}$N$_{3}$O$_{1}$S$_{3}$

• Hazards: Classified as harmful if swallowed and causes skin irritation.

Data Table: Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
N-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-4-chlorobenzamide	C$_{16}$H$_{12}$ClN$_{3}$OS$_{2}$	361.9	Not specified
N-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)acetamide	C$_{12}$H$_{13}$N$_{3}$O$_{1}$S$_{2}$	265.4	64387-67-3
2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(2-isopropylphenyl)acetamide	C$_{20}$H$_{21}$N$_{3}$O$_{1}$S$_{3}$	Not specified	476486-11-0